Cas no 852368-24-2 (2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide)

• Product Name: 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide
• CAS No: 852368-24-2
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 6058965
• PubChem ID: 7087103
• Update Time: 2025-10-30

2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide
• 2-(1H-indol-3-yl)-N-(3-(4-(4-methoxyphenyl)piperazin-1-yl)propyl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[3-[4-(4-methoxyphenyl)-1-piperazinyl]propyl]-α-oxo-
• HMS2971I20
• 2-(1H-indol-3-yl)-N-{3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl}-2-oxoacetamide
• 2-(1H-indol-3-yl)-N-[3-[4-(4-methoxyphenyl)piperazin-1-yl]propyl]-2-oxoacetamide
• F0675-0221
• CHEMBL1702231
• AKOS024594832
• 852368-24-2
• SMR000806068
• MLS001167312

• Inchi： 1S/C24H28N4O3/c1-31-19-9-7-18(8-10-19)28-15-13-27(14-16-28)12-4-11-25-24(30)23(29)21-17-26-22-6-3-2-5-20(21)22/h2-3,5-10,17,26H,4,11-16H2,1H3,(H,25,30)
• InChI Key： ADFVWRXTQPTXFD-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 420.21614077g/mol
• Monoisotopic Mass: 420.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.7Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• pka: 12.18±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide

2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide (CAS No. 852368-24-2): A Comprehensive Overview

2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide (CAS No. 852368-24-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of indole and piperazine, two important scaffolds in drug discovery and development.

The molecular structure of 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide is characterized by a central indole ring, which is known for its biological activity and ability to interact with various receptors. The presence of the piperazine moiety, substituted with a 4-methoxyphenyl group, adds to the compound's complexity and potential for modulating specific biological pathways. The oxoacetamide functional group further enhances the compound's reactivity and binding affinity.

Recent studies have focused on the pharmacological properties of 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide, particularly its potential as a therapeutic agent for various neurological disorders. One notable area of research involves its interaction with serotonin receptors, which play a crucial role in mood regulation, sleep, and other physiological processes. Preclinical studies have shown that this compound exhibits selective serotonin reuptake inhibition (SSRI) properties, making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its SSRI activity, 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide has been investigated for its potential neuroprotective effects. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have dual therapeutic benefits, addressing both the symptoms and underlying causes of these conditions.

The pharmacokinetic profile of 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues in the central nervous system (CNS). However, like many small molecules targeting the CNS, it faces challenges related to blood-brain barrier (BBB) permeability. Ongoing efforts are focused on optimizing the compound's structure to enhance its BBB penetration while maintaining its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-ylpropyl}-2-oxoacetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 2-(1H-indol-3-yl)-N-{3-4-(4-methoxyphenyl)piperazin-1-y lprop yl}-2-o xo acet amide has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate serotonin receptors makes it a valuable probe for studying receptor dynamics and signaling pathways in both healthy and diseased states. This research has contributed significantly to our understanding of serotonin receptor function and has implications for the development of new therapeutic strategies.

In conclusion, 2-(1H-indol - 3 - yl ) - N - { 3 - 4 - ( 4 - meth oxy phen yl ) pi per azin - 1 - yl prop yl } - 2 - ox o acet amide (CAS No. 852368 - 24 - 2) represents an exciting advancement in medicinal chemistry and pharmacology. Its unique molecular structure and multifaceted biological activities make it a promising candidate for treating various neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, positioning it as a key molecule in the development of next-generation drugs.